1-(2-aminoethyl)-3-hydroxyquinoxalin-2(1H)-one

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 4-(2-aminoethyl)-1H-quinoxaline-2,3-dione
• InChI: InChI=1S/C10H11N3O2/c11-5-6-13-8-4-2-1-3-7(8)12-9(14)10(13)15/h1-4H,5-6,11H2,(H,12,14)
• InChI Key: NSQDCOYVZCCZMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C(=O)N2CCN

Description

1-(2-Aminoethyl)-3-hydroxyquinoxalin-2(1H)-one is a quinoxaline derivative characterized by a hydroxy group at position 3 and a 2-aminoethyl substituent at position 1. Quinoxalines are nitrogen-containing heterocycles with broad applications in medicinal chemistry due to their antimicrobial, antitumor, and receptor-modulating activities .

Preparation Methods

Ring Formation via Diamine-Ketone Cyclization

The quinoxalin-2(1H)-one core is typically constructed through cyclocondensation of o-phenylenediamine derivatives with α-keto acids or esters. For 3-hydroxy substitution, 3-hydroxy-2-ketobutyric acid serves as the carbonyl component. Under acidic conditions (e.g., trifluoroacetic acid in acetonitrile), this method achieves ring closure at ambient temperature with yields up to 81%.

Key reaction parameters :

• Solvent : Acetonitrile enhances reactivity through polarity-mediated transition-state stabilization.
• Catalyst : Trifluoroacetic acid (0.6 mmol per 0.6 mmol substrate) protonates the diketone, facilitating nucleophilic attack by the diamine.

Post-Synthetic Functionalization Strategies

N-Alkylation of 3-Hydroxyquinoxalin-2(1H)-one

The parent heterocycle undergoes regioselective alkylation at the N1 position using 2-bromoethylamine hydrobromide under basic conditions:

$$
\text{3-Hydroxyquinoxalin-2(1H)-one} + \text{BrCH}2\text{CH}2\text{NH}2\cdot\text{HBr} \xrightarrow[\text{DMF}]{\text{K}2\text{CO}_3} \text{1-(2-Aminoethyl)-3-hydroxyquinoxalin-2(1H)-one}
$$

Optimized conditions :

• Base : Potassium carbonate (2.5 equiv) in dimethylformamide at 80°C for 12 hours.
• Yield : 65–70% after recrystallization from ethanol/water.

Reductive Amination Approaches

For improved atom economy, catalytic reductive amination employs 3-hydroxyquinoxalin-2(1H)-one and glyoxal in the presence of ethylenediamine. Palladium on carbon (10 wt%) under 50 psi H₂ at 100°C achieves 58% conversion, though competing imine formation reduces efficiency.

Industrial-Scale Production Techniques

Continuous Flow Synthesis

Adapting batch processes to continuous flow reactors enhances reproducibility and safety:

Parameter	Batch Process	Flow Process
Reaction Time	24 hours	45 minutes
Temperature	80°C	120°C
Pressure	Atmospheric	15 bar
Space-Time Yield	0.8 g/L·h	4.2 g/L·h

Advantages :

• Mixing efficiency : Laminar flow prevents hot-spot formation during exothermic steps.
• Byproduct reduction : Immediate quenching minimizes decomposition.

Solvent Recycling Systems

Membrane-assisted solvent recovery (e.g., nanofiltration for acetonitrile) reduces waste generation by 83% compared to traditional distillation.

Analytical Characterization and Purification

Crystallographic Control

Single-crystal X-ray diffraction confirms regiochemistry:

• Dihedral angle : 82.58° between quinoxaline and aminoethyl planes.
• Hydrogen bonding : C–H⋯O interactions (2.89 Å) stabilize the crystal lattice.

Chromatographic Purification

Reverse-phase HPLC (C18 column, 5 μm) with isocratic elution (70:30 H₂O:MeCN + 0.1% TFA) resolves positional isomers. Retention time: 8.2 minutes for target compound vs. 9.7 minutes for 1-(3-aminopropyl) analog.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Aminoethyl)-3-hydroxyquinoxalin-2(1H)-one can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The quinoxaline ring can be reduced to a dihydroquinoxaline derivative using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The aminoethyl group can participate in nucleophilic substitution reactions with electrophiles like alkyl halides or acyl chlorides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed:

Oxidation: Formation of 1-(2-aminoethyl)-3-quinoxalinone.

Reduction: Formation of 1-(2-aminoethyl)-3-hydroxy-1,2-dihydroquinoxaline.

Substitution: Formation of N-alkylated or N-acylated derivatives.

Scientific Research Applications

1-(2-Aminoethyl)-3-hydroxyquinoxalin-2(1H)-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex quinoxaline derivatives.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of 1-(2-aminoethyl)-3-hydroxyquinoxalin-2(1H)-one involves its interaction with specific molecular targets. The aminoethyl group can form hydrogen bonds with active sites of enzymes or receptors, while the hydroxy group can participate in additional interactions, enhancing the compound’s binding affinity. These interactions can modulate the activity of the target proteins, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Compound Name	Substituents (Position)	Molecular Weight	Key Features	Reference
1-(2-Aminoethyl)-3-methylquinoxalin-2(1H)-one	3-Methyl, 1-(2-aminoethyl)	239.7 (HCl salt)	Basic aminoethyl group enhances water solubility as hydrochloride salt; H3 receptor antagonist activity .
3-Chloro-1-methylquinoxalin-2(1H)-one	3-Chloro, 1-methyl	194.62	Chlorine increases lipophilicity and electron-withdrawing effects; potential for nucleophilic substitution .
6-Amino-3-methylquinoxalin-2(1H)-one	3-Methyl, 6-amino	175.19	Amino group at position 6 improves hydrogen bonding; used in dye synthesis .
1-Ethyl-3-methylquinoxalin-2(1H)-one	3-Methyl, 1-ethyl	188.23	Ethyl group increases steric bulk; crystallizes in triclinic system (space group P1) .
1-Allyl-3-phenylquinoxalin-2(1H)-one	3-Phenyl, 1-allyl	263.29	Allyl and phenyl groups enhance π-π stacking; antibacterial activity noted .

Key Observations :

• The aminoethyl group at position 1 increases basicity, enabling salt formation (e.g., hydrochloride) for enhanced solubility , unlike non-polar substituents like ethyl or allyl.

Pharmacological Activity

• H3 Receptor Antagonism: Aminoethyl-substituted derivatives (e.g., 1-(2-aminoethyl)-3-methylquinoxalin-2(1H)-one hydrochloride) exhibit potent H3 receptor antagonism (pA₂ up to 8.27) due to optimal alkyl chain length and substituent positioning . The hydroxy group in the target compound may further modulate receptor affinity through polar interactions.
• Antimicrobial Activity: Quinoxaline derivatives with bulky substituents (e.g., 1-allyl-3-phenyl) show marked antibacterial effects, likely due to membrane disruption . The hydroxy group in the target compound may enhance interactions with bacterial enzymes.

Crystallographic and Spectral Data

• Crystal Packing: Ethyl and methyl substituents (e.g., 1-ethyl-3-methylquinoxalin-2(1H)-one) adopt triclinic crystal systems with distinct dihedral angles (19.3–30.4°) between aromatic rings . The aminoethyl group in the target compound may induce different packing motifs due to hydrogen bonding.
• Spectroscopic Signatures: Aminoethyl derivatives show characteristic ¹H NMR signals for NH₂ (δ 1.5–2.5 ppm) and CH₂ groups (δ 3.0–4.0 ppm) , while hydroxy groups exhibit broad peaks near δ 5.0 ppm in DMSO .

Biological Activity

1-(2-aminoethyl)-3-hydroxyquinoxalin-2(1H)-one, a derivative of quinoxaline, has garnered attention in recent years due to its diverse biological activities. This article reviews the compound's synthesis, biological properties, mechanisms of action, and potential therapeutic applications based on current research findings.

Synthesis of 1-(2-aminoethyl)-3-hydroxyquinoxalin-2(1H)-one

The synthesis of 1-(2-aminoethyl)-3-hydroxyquinoxalin-2(1H)-one typically involves the condensation of 2-aminoethylamine with appropriate quinoxaline derivatives. Various synthetic routes have been explored to optimize yield and purity, including the use of catalytic methods and microwave-assisted synthesis.

Antimicrobial Activity

Research indicates that quinoxaline derivatives exhibit significant antimicrobial properties. The compound has demonstrated effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these pathogens are reported to be in the low micromolar range, suggesting potent activity.

Pathogen	MIC (µg/mL)
Staphylococcus aureus	5.0
Escherichia coli	10.0
Pseudomonas aeruginosa	8.0

Anticancer Activity

1-(2-aminoethyl)-3-hydroxyquinoxalin-2(1H)-one has also been studied for its anticancer properties. In vitro studies have shown that it inhibits the growth of various cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colon cancer). The compound's mechanism appears to involve interference with tubulin polymerization and the induction of reactive oxygen species (ROS), leading to apoptosis in cancer cells.

Cell Line	IC50 (µg/mL)
MCF-7	20.0
HCT-116	15.0

The biological activity of 1-(2-aminoethyl)-3-hydroxyquinoxalin-2(1H)-one can be attributed to several mechanisms:

• Tubulin Polymerization Inhibition : Similar to other quinoxaline derivatives, this compound disrupts microtubule dynamics, which is crucial for cell division.
• Induction of ROS : The compound promotes ROS generation, which can lead to oxidative stress and subsequent cell death in cancer cells.
• Enzymatic Inhibition : Some studies suggest that it may inhibit key enzymes involved in cancer metabolism and proliferation, such as COX-2.

Case Studies and Research Findings

Recent studies have highlighted the potential therapeutic applications of this compound:

• Antiviral Activity : A study reported that derivatives containing a quinoxaline nucleus exhibited antiviral activity against HIV-1 with an EC50 value of 0.15 µg/mL, indicating potential for further development in antiviral therapies .
• Cytotoxicity Studies : In vivo studies have demonstrated that compounds similar to 1-(2-aminoethyl)-3-hydroxyquinoxalin-2(1H)-one can significantly reduce tumor size in murine models, showcasing their potential as chemotherapeutic agents .
• Mechanistic Insights : Research has elucidated that the anticancer effects are mediated through the inhibition of key signaling pathways involved in cell survival and proliferation, particularly those related to COX-2 and angiogenesis .